1-Isopropyl-2-chloromethylbenzimidazole

• Molecular Formula: C11H13ClN2
• Molecular Weight: 208.69 g/mol
• IUPAC Name: 2-(chloromethyl)-1-propan-2-ylbenzimidazole
• InChI: InChI=1S/C11H13ClN2/c1-8(2)14-10-6-4-3-5-9(10)13-11(14)7-12/h3-6,8H,7H2,1-2H3
• InChI Key: LQVYWZFMFVGMMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2N=C1CCl

Description

1-Isopropyl-2-chloromethylbenzimidazole is a useful research compound. Its molecular formula is C11H13ClN2 and its molecular weight is 208.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared in accordance with the general method of Example 191(C), from N1-isopropylbenzene-1,2-diamine (3.88 g, 25.82 mmol) and 2-chloroacetic acid (3.70 g, 39 mmol). The crude residue was purified over silicagel chromatography (prepacked 85 g silicagel column, Cyclohexane/AcOEt: 70/30 as eluent) to afford 2.05 g of 2-(chloromethyl)-1-isopropyl-1H-benzo[d]imidazole (Yield: 38%) as a light brown oil.

Synthesis routes and methods II

Procedure details

N-isopropyl-o-phenylenediamine (2.8 g, 18.6 mmol), which is a known compound, was reacted with monochloroacetic acid (2.64 g, 28 mmol) in hydrochloric acid. The reaction mixture was made to weak by alkaline alkali with aqueous ammonia and the obtained oily material was refined in a usual manner to give the title intermediate (2.5 g, 12 mmol).